Cas no 114049-82-0 (N-[(2-phenylphenyl)methyl]benzamide)

• Product Name: N-[(2-phenylphenyl)methyl]benzamide
• CAS No: 114049-82-0
• MF: C₂₀H₁₇NO
• MW: 287.355085134506
• CID: 2612233
• PubChem ID: 418021
• Update Time: 2025-04-21

N-[(2-phenylphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-phenylphenyl)methyl]benzamide
• NSC97826
• Benzamide, N-([1,1'-biphenyl]-2-ylmethyl)-
• NSC-97826
• 114049-82-0
• DTXSID90329176

• Inchi： 1S/C20H17NO/c22-20(17-11-5-2-6-12-17)21-15-18-13-7-8-14-19(18)16-9-3-1-4-10-16/h1-14H,15H2,(H,21,22)
• InChI Key： PATMNUMLUQAINO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 287.131014166Da
• Monoisotopic Mass: 287.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų